Cas no 22395-22-8 (7-Methoxyflavone)

• Product Name: 7-Methoxyflavone
• CAS No: 22395-22-8
• Molecular Formula: C₁₆H₁₂O₃
• Molecular Weight: 252.26468
• MDL: MFCD00017462
• CID: 88340
• PubChem ID: 87573371

7-Methoxyflavone Properties

Names and Identifiers

• 7-Methoxy-2-phenyl-4H-chromen-4-one
• 7-methoxy-2-phenylchromen-4-one
• 7-METHOXYFLAVONE
• METHOXYFLAVONE, 7-(RG)
• 7-methoxoyflavone
• 7-methoxy-2-phenyl-4H-1-benzopyran-4-one
• 7-methoxy-2-phenyl-chromen-4-one
• 8-methoxyflavone
• METHOXYFLAVONE,7
• 7-Methoxy-2-phenyl-4H-benzopyran-4-one
• Oprea1_076281
• CHEMBL16782
• F3385-6145
• BDBM50591918
• HY-N8487
• DTXSID80332790
• 7-Methoxy-2-phenylchromone
• LMPK12110021
• MFCD00017462
• SR-01000434441
• SR-01000434441-1
• J-014687
• FT-0698081
• CS-0144725
• XK561AP5UR
• NCGC00180781-02
• 7-Methoxy Flavone
• UNII-XK561AP5UR
• NSC 741744
• BRD-K00654887-001-01-5
• MEGxp0_001706
• PD143277
• SCHEMBL1373009
• EU-0071703
• NSC-741744
• NCGC00180781-01
• InChI=1/C16H12O3/c1-18-12-7-8-13-14(17)10-15(19-16(13)9-12)11-5-3-2-4-6-11/h2-10H,1H
• Flavone, 7-methoxy-
• D70148
• M1423
• NS00015828
• FT-0638222
• 7-METHOXYFLAVONE [VANDF]
• AKOS001617181
• CCG-106707
• BIDD:ER0421
• A1-00200
• Q27293878
• 22395-22-8
• ACon1_000207
• CHEBI:192603
• DS-4825
• NSC741744
• 4H-1-Benzopyran-4-one, 7-methoxy-2-phenyl-
• MB00278
• A878550
• AB00133543-03
• DB-045897
• STL100263

• MDL： MFCD00017462
• InChIKey： QKNDCRMJDZLFEG-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H12O3/c1-18-12-7-8-13-14(17)10-15(19-16(13)9-12)11-5-3-2-4-6-11/h2-10H,1H3
• SMILES： COC1=CC2=C(C=C1)C(=O)C=C(C3=CC=CC=C3)O2

Computed Properties

• Exact Mass: 252.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 252.078644
• Heavy Atom Count: 19
• Complexity: 368
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 3.46860
• PSA: 39.44000
• Boiling Point: 421.2±45.0 °C at 760 mmHg
• Melting Point: 109.0 to 113.0 deg-C
• Flash Point: 200.3±15.1 °C
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.240±0.06 g/cm3 (20 ºC 760 Torr),

7-Methoxyflavone Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning

7-Methoxyflavone Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%